![molecular formula C8H7ClO3S B1425247 1,3-Dihydro-2-benzofuran-5-sulfonyl chloride CAS No. 1151512-23-0](/img/structure/B1425247.png)
1,3-Dihydro-2-benzofuran-5-sulfonyl chloride
Overview
Description
1,3-Dihydro-2-benzofuran-5-sulfonyl chloride (1,3-DHBFS) is an organic compound containing a benzofuran ring and a sulfonyl chloride group. This compound is a colorless solid with a pungent odor and is soluble in both organic and aqueous solvents. It is typically used as a reagent for organic synthesis, as a ligand for coordination chemistry and as a catalyst in a variety of organic reactions.
Scientific Research Applications
Solid-Phase Organic Synthesis
1,3-Dihydro-2-benzofuran-5-sulfonyl chloride is utilized in solid-phase organic synthesis. Specifically, it is used in the synthesis of disubstituted 1,3-oxazolidin-2-ones, which are of interest due to their antibacterial activity. The methodology involves attaching 1,2-diols to a solid support, followed by reaction with sulfonyl chloride, highlighting its role in synthesizing heterocyclic compounds (Holte, Thijs, & Zwanenburg, 1998).
Synthesis of Sulfonylated Benzofurans
The compound plays a critical role in the synthesis of sulfonylated benzofurans. For instance, using sodium sulfinates as sulfonylation reagents, a method for synthesizing various benzofurans bearing dual functional groups has been developed. This approach demonstrates high chemo- and regioselectivities under mild conditions (Wu et al., 2017).
Metal-Free Synthesis of Benzofurans
A metal-free I2O5-mediated method for constructing sulfonylated benzofurans through the oxidative cyclization of 1,6-enynes and arylsulfonylhydrazides has been developed. This innovative approach provides a series of sulfonylated benzofurans under metal-free conditions, indicating a significant advancement in sustainable chemistry practices (Wang et al., 2019).
Antioxidant and Antimicrobial Drug Candidates
Research indicates the potential of this compound in developing novel antioxidants and antimicrobials. Specifically, benzofuran-gathered pyrimidine derivatives conjugated by sulfonyl chlorides have shown significant antioxidant activity and antimicrobial properties (Rangaswamy et al., 2015).
Visible-Light-Induced Synthesis of Benzofurans
A visible-light-induced method for synthesizing sulfonylated benzofurans through oxidative cyclization of 1,6-enynes and arylsulfinic acids has been developed. This method is metal-free and allows the sequential formation of multiple bonds in a single operation, showcasing the versatility of sulfonylated benzofurans in organic synthesis (Wang et al., 2020).
Mechanism of Action
Target of Action
Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with a variety of cellular targets, potentially including enzymes, receptors, and other proteins involved in these pathways.
Mode of Action
Benzofuran derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular function or structure . The sulfonyl chloride group in the compound could potentially react with amines or alcohols in biological targets, leading to the formation of sulfonamides or sulfonate esters, respectively.
Biochemical Pathways
These could potentially include pathways related to cell growth and proliferation, oxidative stress response, and viral replication, among others .
Result of Action
Based on the known biological activities of benzofuran compounds, potential effects could include inhibition of cell growth, induction of oxidative stress, and interference with viral replication .
Action Environment
For example, the compound is stored at 4°C, suggesting that it may be sensitive to temperature .
Biochemical Analysis
Biochemical Properties
Benzofuran derivatives, to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities
Cellular Effects
Benzofuran derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Benzofuran derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
properties
IUPAC Name |
1,3-dihydro-2-benzofuran-5-sulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClO3S/c9-13(10,11)8-2-1-6-4-12-5-7(6)3-8/h1-3H,4-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIQZXCNAVFOVGR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(CO1)C=C(C=C2)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1151512-23-0 | |
Record name | 1,3-dihydro-2-benzofuran-5-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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